Cas no 1260742-08-2 (methyl 3-chloro-4-fluoro-2-hydroxybenzoate)

• Product Name: methyl 3-chloro-4-fluoro-2-hydroxybenzoate
• CAS No: 1260742-08-2
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• CID: 5272279
• Update Time: 2026-03-09

methyl 3-chloro-4-fluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-4-fluoro-2-hydroxybenzoate
• Methyl3-chloro-4-fluoro-2-hydroxybenzoate
• Benzoic acid, 3-chloro-4-fluoro-2-hydroxy-, methyl ester

• Inchi： 1S/C8H6ClFO3/c1-13-8(12)4-2-3-5(10)6(9)7(4)11/h2-3,11H,1H3
• InChI Key： DLZFGGHAMYYQQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC)=C1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on methyl 3-chloro-4-fluoro-2-hydroxybenzoate

Introduction to Methyl 3-chloro-4-fluoro-2-hydroxybenzoate (CAS No. 1260742-08-2)

Methyl 3-chloro-4-fluoro-2-hydroxybenzoate, with the chemical identifier CAS No. 1260742-08-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of substituted benzoates, which have been widely studied for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 3-chloro-4-fluoro-2-hydroxybenzoate consists of a benzoic acid core substituted with a methyl group at the carboxyl position, a chlorine atom at the third position, a fluorine atom at the fourth position, and a hydroxyl group at the second position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable scaffold for further derivatization and investigation.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways involved in various diseases. Substituted benzoates, including methyl 3-chloro-4-fluoro-2-hydroxybenzoate, have shown promise in this regard. For instance, studies have demonstrated that benzoate derivatives can modulate enzyme activity and interact with biological receptors, leading to potential therapeutic effects.

One of the most compelling aspects of methyl 3-chloro-4-fluoro-2-hydroxybenzoate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility has made it a popular choice for medicinal chemists looking to develop new drug candidates.

Recent research has highlighted the pharmacological significance of fluoro-substituted compounds, which often exhibit enhanced metabolic stability and improved bioavailability. The fluorine atom in methyl 3-chloro-4-fluoro-2-hydroxybenzoate contributes to these favorable properties, making it an attractive component in drug design. Additionally, the hydroxyl group provides a site for further functionalization, allowing for the creation of more complex molecular architectures.

The chloro substituent at the third position of the benzoic acid ring adds another layer of complexity to the molecule's behavior. Chlorine atoms are known to influence both electronic and steric properties, which can be exploited to fine-tune the biological activity of benzoate derivatives. This has led to investigations into how chloro-substituted benzoates interact with biological targets and whether they can serve as lead compounds for drug development.

In academic research, methyl 3-chloro-4-fluoro-2-hydroxybenzoate has been explored for its potential role in modulating inflammatory pathways. Studies have suggested that certain benzoate derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of methyl 3-chloro-4-fluoro-2-hydroxybenzoate, particularly its ability to interact with these enzymes, make it a promising candidate for developing anti-inflammatory agents.

The compound's interaction with biological targets has also been investigated from a computational chemistry perspective. Molecular modeling studies have provided insights into how methyl 3-chloro-4-fluoro-2-hydroxybenzoate binds to its receptors or enzymes, offering a rational basis for designing more effective derivatives. These studies have helped researchers understand the relationship between molecular structure and biological activity, paving the way for more targeted drug design.

In addition to its pharmacological potential, methyl 3-chloro-4-fluoro-2-hydroxybenzoate has been studied for its role in chemical synthesis. Its versatility as a building block has allowed researchers to develop novel synthetic routes and methodologies. For example, it has been used as a precursor in the synthesis of more complex organic molecules, demonstrating its importance in industrial and academic chemistry.

The future prospects of methyl 3-chloro-4-fluoro-2-hydroxybenzoate are promising, with ongoing research aimed at uncovering new applications and expanding its utility in pharmaceuticals. As our understanding of biological systems continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and development. The combination of its structural features and demonstrated biological activity makes it a compound worth watching in the years ahead.